Cas no 78875-01-1 (4(3H)-Quinazolinone, 3-acetyl-6-nitro-)

78875-01-1 structure
Product name:4(3H)-Quinazolinone, 3-acetyl-6-nitro-
4(3H)-Quinazolinone, 3-acetyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
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- 4(3H)-Quinazolinone, 3-acetyl-6-nitro-
- 78875-01-1
- DTXSID101291912
- 3-Acetyl-6-nitro-4(3H)-quinazolinone
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- Inchi: InChI=1S/C10H7N3O4/c1-6(14)12-5-11-9-3-2-7(13(16)17)4-8(9)10(12)15/h2-5H,1H3
- InChI Key: GJSBJTVUZZHPAO-UHFFFAOYSA-N
- SMILES: CC(=O)N1C=NC2=C(C1=O)C=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 233.04365571g/mol
- Monoisotopic Mass: 233.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.6Ų
- XLogP3: 0.5
4(3H)-Quinazolinone, 3-acetyl-6-nitro- Related Literature
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Hongyang Liu,Peichao Zou,Hengqiang Ye,Huolin L. Xin,Kui Du J. Mater. Chem. A, 2021,9, 25513-25521
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Peng Chang,Hui Mei,Shixiang Zhou,Konstantinos G. Dassios,Laifei Cheng J. Mater. Chem. A, 2019,7, 4230-4258
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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Y. Maximilian Klein,Edwin C. Constable,Catherine E. Housecroft,Alessandro Prescimone CrystEngComm, 2015,17, 2070-2073
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5. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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